Cas no 132521-78-9 (ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate)

• Product Name: ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate
• CAS No: 132521-78-9
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• MDL: MFCD00894968
• CID: 899066
• PubChem ID: 14987933
• Update Time: 2025-05-23

ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(piperazin-1-yl)nicotinate
• 6-(1-Piperazinyl)-3-pyridinecarboxylic acid ethyl ester
• ETHYL 6-PIPERAZIN-1-YLNICOTINATE
• ethyl 6-piperazin-1-ylpyridine-3-carboxylate
• ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate
• G22769
• AMCQVTYZNLAJHD-UHFFFAOYSA-N
• 1-(5-ethoxycarbonyl-2-pyridyl)piperazine
• 6-piperazin-1-yl-nicotinic acid ethyl ester
• ethyl 6-piperazin-1-ylnicotinate, AldrichCPR
• AKOS000151141
• DTXSID90566600
• 3-Pyridinecarboxylic acid, 6-(1-piperazinyl)-, ethyl ester
• MFCD00894968
• CS-0298970
• Z239096308
• SCHEMBL386639
• EN300-31151
• 132521-78-9
• DB-062906

• MDL： MFCD00894968
• Inchi： 1S/C12H17N3O2/c1-2-17-12(16)10-3-4-11(14-9-10)15-7-5-13-6-8-15/h3-4,9,13H,2,5-8H2,1H3
• InChI Key： AMCQVTYZNLAJHD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C=C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 235.13221
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 49-51 °C
• Boiling Point: 405.3±40.0 °C at 760 mmHg
• Flash Point: 198.9±27.3 °C
• PSA: 54.46
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate

Recent Advances in the Application of Ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate (CAS: 132521-78-9) in Chemical Biology and Pharmaceutical Research

Ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate (CAS: 132521-78-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both pyridine and piperazine moieties, has demonstrated versatile applications in drug discovery and medicinal chemistry. Recent studies have highlighted its potential as a key building block for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate as a scaffold for developing selective dopamine receptor modulators. The researchers successfully synthesized a series of derivatives that showed promising binding affinity to D2 and D3 receptors, with potential applications in Parkinson's disease and schizophrenia treatment. The compound's structural flexibility allowed for precise modifications that optimized receptor selectivity while minimizing off-target effects.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of novel quinolone derivatives incorporating ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate. These compounds exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with MIC values in the low micromolar range. The piperazine moiety was found to be crucial for enhancing membrane permeability and target binding.

Significant progress has also been made in understanding the compound's physicochemical properties. A 2024 computational study published in Molecular Pharmaceutics employed molecular dynamics simulations to analyze the conformational behavior of ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate in different solvent environments. The results provided valuable insights into its solvation dynamics and potential for formulation development, particularly for improving oral bioavailability.

The synthetic accessibility of ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate has been another focus of recent research. A team from MIT developed an improved synthetic route (Organic Process Research & Development, 2023) that increased overall yield to 78% while reducing the number of purification steps. This advancement has important implications for scaling up production for preclinical and clinical studies.

Looking forward, ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate continues to attract attention as a versatile pharmacophore. Current research directions include its application in PROTAC design, where its ability to form stable interactions with multiple protein targets is being exploited, and in the development of radiopharmaceuticals for diagnostic imaging. The compound's unique structural features and demonstrated biological activities suggest it will remain an important tool in medicinal chemistry for years to come.